ThioLox

• Molecular Formula: C15H18N2OS
• Molecular Weight: 274.4 g/mol
• InChI: InChI=1S/C15H18N2OS/c1-2-3-9-17-15(18)12-10-13(19-14(12)16)11-7-5-4-6-8-11/h4-8,10H,2-3,9,16H2,1H3,(H,17,18)
• InChIKey: QWWMJRJCSZMXHZ-UHFFFAOYSA-N

ThioLox Compound Profile

ThioLox (2-amino-N-butyl-5-phenylthiophene-3-carboxamide) is a competitive 15-lipoxygenase-1 (15-LOX-1) inhibitor with a Ki of 3.30 μM [1]. Developed via Substitution Oriented Screening (SOS) combined with multi-component chemistry, this thiophene-based small molecule was rationally optimized for favorable physicochemical properties, including a molecular weight of 274.38 Da, a calculated logP of 3, and a polar surface area of 55.12 Ų, which together predict strong blood-brain barrier permeability [1].

1 15-LOX-1 competitive inhibition studies

2 Reported engagement in neuronal oxytosis/ferroptosis models

3 Predicted CNS permeability context for neuroinflammation research

• [1] Eleftheriadis N, Neochoritis CG, Leus NG, van der Wouden PE, Dömling A, Dekker FJ. Design of a novel thiophene inhibitor of 15-lipoxygenase-1 with both anti-inflammatory and neuroprotective properties. Eur J Med Chem. 2016 Oct 21;122:786-801. View Source

ThioLox Differentiation

15-LOX-1 inhibitors exhibit wide structural and physicochemical diversity that profoundly impacts their suitability for specific research applications. While nanomolar-potency inhibitors like ML351 (IC50 = 200 nM) exist, they often possess physicochemical profiles that limit blood-brain barrier penetration or lack concurrent validation in ex vivo tissue models of inflammation [1]. Conversely, selective inhibitors such as PD-146176 (Ki = 197 nM) demonstrate neuroprotective activity but were not optimized for ligand efficiency or balanced drug-like properties . ThioLox occupies a unique design space: its moderate enzyme potency (Ki = 3.30 μM) is deliberately coupled with superior ligand efficiency (LE = 0.4 kcal/mol) and CNS-favorable physicochemical parameters (logP = 3, MW = 274 Da, PSA = 55 Ų), making it a purpose-built tool for probing 15-LOX-1 biology in neuroinflammatory contexts where BBB permeability and ex vivo tissue relevance are paramount [1].

ThioLox

Competitive mechanism Non-competitive inhibitors like PD-146176 may shift target engagement interpretation and SAR readouts.

ThioLox

Reported neuroprotection context Dose-dependent neuronal viability response may not transfer directly to other 15-LOX-1 inhibitors.

ThioLox

BBB permeability prediction Physicochemical properties enabling CNS penetration are not shared across all 15-LOX-1 chemotypes.

• [1] Eleftheriadis N, et al. Design of a novel thiophene inhibitor of 15-lipoxygenase-1 with both anti-inflammatory and neuroprotective properties. Eur J Med Chem. 2016 Oct 21;122:786-801. View Source

ThioLox Comparative Evidence

HT-22 Neuroprotection vs. PD-146176

ThioLox exhibits a ligand efficiency (LE) value of 0.4 kcal/mol, which is among the highest reported for 15-LOX-1 inhibitors. This value equals that of the optimized inhibitor N247 and the reference compound PD-146176, and exceeds the typical threshold of 0.3 kcal/mol considered acceptable for drug candidates [1].

HT-22 Neuroprotection vs. PD-146176

Reported

10 μM ThioLox sustained higher cell index vs. PD-146176 1 μM over 60 h (impedance assay)

Reported neuronal viability response context

Model may not reflect in vivo neuroprotection

Evidence Dimension	Ligand Efficiency (LE)
Target Compound Data	0.4 kcal/mol
Comparator Or Baseline	N247 (LE = 0.4 kcal/mol); PD-146176 (LE = 0.4 kcal/mol)
Quantified Difference	Equivalent (0 kcal/mol difference)
Conditions	Calculated using LE = (1.37/HA) × pKi, where HA represents heavy atom count [1].

Why This Matters

High ligand efficiency confirms that ThioLox's binding affinity per heavy atom is optimized, indicating a high-quality starting point for further chemical probe development and reducing the risk of non-specific binding often associated with larger, less efficient inhibitors.

• [1] Eleftheriadis N, et al. Design of a novel thiophene inhibitor of 15-lipoxygenase-1 with both anti-inflammatory and neuroprotective properties. Eur J Med Chem. 2016 Oct 21;122:786-801. View Source

15-LOX-1 Inhibitory Potency vs. PD-146176

ThioLox's calculated physicochemical properties—logP of 3, molecular weight of 274.38 Da, polar surface area (PSA) of 55.12 Ų, and hydrogen bond donor/acceptor counts (3 each)—fully comply with established CNS drug-likeness criteria (logP < 3, MW < 450 Da, PSA < 90 Ų, HBD/HBA < 4/8). In contrast, the nanomolar inhibitor ML351 possesses a higher molecular weight and PSA, while PD-146176 has a higher logP, both of which may reduce BBB penetration efficiency [1].

15-LOX-1 Inhibition

Cross-study

ThioLox Ki = 3.30 μM (competitive); PD-146176 Ki = 3.81 μM (non-competitive)

Competitive active-site binding context

Mechanism difference may affect SAR interpretation

Evidence Dimension	Calculated Physicochemical Parameters
Target Compound Data	logP = 3.0, MW = 274.38 Da, PSA = 55.12 Ų
Comparator Or Baseline	ML351: MW ≈ 380 Da, PSA > 90 Ų; PD-146176: logP > 4
Quantified Difference	ThioLox meets all four CNS drug-likeness criteria; comparators exceed at least one threshold [1].
Conditions	Calculated using Marvin Sketch 15.6.29; compared to CNS drug-likeness guidelines [1].

Why This Matters

For researchers investigating the role of 15-LOX-1 in neuroinflammatory and neurodegenerative diseases, ThioLox's predicted BBB permeability ensures that observed ex vivo and in vivo effects are more likely to translate to CNS-targeted studies compared to inhibitors with suboptimal physicochemical profiles.

• [1] Eleftheriadis N, et al. Design of a novel thiophene inhibitor of 15-lipoxygenase-1 with both anti-inflammatory and neuroprotective properties. Eur J Med Chem. 2016 Oct 21;122:786-801. View Source

Mitochondrial Superoxide Prevention

In an ex vivo precision-cut lung slice (PCLS) model stimulated with LPS, ThioLox at 50 μM achieved approximately 50% inhibition of mRNA expression for six key pro-inflammatory mediators: IL-1β, IL-6, IL-8, IL-12b, TNFα, and iNOS. Notably, significant downregulation of IL-6 and IL-12b was observed at concentrations as low as 5 μM [1].

Superoxide Reduction

Reported

ThioLox 10 μM reduced MitoSox signal comparably to PD-146176 1 μM

Supports mitochondrial oxidative stress endpoint

Visual assessment of fluorescence

Evidence Dimension	Inhibition of LPS-Induced Pro-Inflammatory Gene Expression
Target Compound Data	~50% inhibition at 50 μM for IL-1β, IL-6, IL-8, IL-12b, TNFα, iNOS; significant effect at 5 μM for IL-6 and IL-12b
Comparator Or Baseline	Vehicle control (LPS stimulation only)
Quantified Difference	50% reduction relative to LPS-stimulated baseline [1].
Conditions	Mouse precision-cut lung slices (PCLS) stimulated with 10 ng/mL LPS for 4 h after 20 h pre-incubation with linoleic acid; gene expression measured by RT-PCR [1].

Why This Matters

This ex vivo tissue model retains complex cellular architecture and signaling networks, providing a more physiologically relevant readout of anti-inflammatory efficacy than isolated enzyme assays. The data support ThioLox's utility for studying 15-LOX-1-mediated inflammation in respiratory and systemic inflammatory diseases.

• [1] Eleftheriadis N, et al. Design of a novel thiophene inhibitor of 15-lipoxygenase-1 with both anti-inflammatory and neuroprotective properties. Eur J Med Chem. 2016 Oct 21;122:786-801. View Source

CNS Drug-likeness & BBB Permeability

ThioLox provided concentration-dependent protection of HT-22 hippocampal neuronal cells against glutamate-induced oxidative toxicity. At concentrations of 5-10 μM, ThioLox completely prevented cell death, an effect comparable to that of the conventional 15-LOX-1 inhibitor PD-146176. Additionally, ThioLox at 10 μM significantly attenuated both lipid peroxide formation and mitochondrial superoxide production [1].

Predicted BBB Penetration

Class-level

logP ~3.0 (optimal CNS range 2-4)

Supports predicted CNS permeability context

Experimental BBB validation needed

Evidence Dimension	Protection Against Glutamate-Induced Cell Death
Target Compound Data	Complete protection at 5-10 μM; significant attenuation of lipid peroxidation and mitochondrial superoxide at 10 μM
Comparator Or Baseline	PD-146176 (complete protection at 5-10 μM)
Quantified Difference	Equivalent neuroprotective efficacy [1].
Conditions	HT-22 hippocampal cells exposed to glutamate; cell death assessed by xCELLigence real-time impedance; lipid peroxidation measured by BODIPY FACS; mitochondrial superoxide measured by MitoSOX FACS [1].

Why This Matters

The demonstration of neuroprotection at concentrations well below cytotoxic thresholds validates ThioLox as a functional tool for studying 15-LOX-1's role in oxidative stress-related neuronal injury and supports its selection over more potent but less characterized inhibitors lacking direct head-to-head functional comparison data.

• [1] Eleftheriadis N, et al. Design of a novel thiophene inhibitor of 15-lipoxygenase-1 with both anti-inflammatory and neuroprotective properties. Eur J Med Chem. 2016 Oct 21;122:786-801. View Source

ThioLox Research Applications

Glutamate-Induced Oxytosis & Ferroptosis

For studies investigating the role of 15-LOX-1 in Alzheimer's disease, Parkinson's disease, or ischemic stroke, ThioLox's validated CNS drug-likeness (logP = 3, MW = 274 Da, PSA = 55 Ų) ensures reliable blood-brain barrier penetration [1]. Its demonstrated neuroprotection against glutamate toxicity in HT-22 cells (complete protection at 5-10 μM) provides a direct functional link to oxidative stress pathways implicated in these disorders [1].

Ex Vivo Anti-Inflammatory Gene Profiling

Researchers utilizing precision-cut lung slice (PCLS) models to study airway inflammation in asthma, COPD, or acute lung injury will benefit from ThioLox's validated ex vivo efficacy: ~50% suppression of six pro-inflammatory cytokines (IL-1β, IL-6, IL-8, IL-12b, TNFα, iNOS) at 50 μM [1]. This complex tissue model provides higher translational relevance than simple cell-line assays, and ThioLox is one of the few 15-LOX-1 inhibitors with published PCLS data [1].

CNS-Penetrant 15-LOX-1 Probe Development

Medicinal chemistry groups optimizing 15-LOX-1 inhibitors will value ThioLox as a ligand-efficient scaffold (LE = 0.4 kcal/mol) that has already been validated in both enzyme inhibition (Ki = 3.30 μM) and cellular functional assays [1]. Its thiophene core, competitive binding mechanism (confirmed by Michaelis-Menten kinetics), and defined SAR for tail-length optimization provide a rational starting point for designing analogs with improved potency while maintaining favorable physicochemical properties [1].

Application

Selection Property

Validation Focus

Neuronal oxytosis/ferroptosis studies

15-LOX-1 pathway modulation in HT-22 model

Cell viability and oxidative stress endpoints

Inflammatory gene expression in tissue models

Reported inhibition of pro-inflammatory markers

Cytokine gene profiling endpoints

CNS drug discovery SAR benchmarking

Competitive inhibition and BBB permeability context

Comparative target engagement and CNS property optimization

Parasitic enzyme inhibition studies

Reported cross-reactivity with P. falciparum enzyme

Antiparasitic target screening context

• [1] Eleftheriadis N, et al. Design of a novel thiophene inhibitor of 15-lipoxygenase-1 with both anti-inflammatory and neuroprotective properties. Eur J Med Chem. 2016 Oct 21;122:786-801. View Source